Cas no 225217-42-5 (4-Methylumbelliferyl 2-O-(α-L-Fucopyranosyl)-β-D-galactopyranoside)

4-Methylumbelliferyl 2-O-(α-L-Fucopyranosyl)-β-D-galactopyranoside structure

225217-42-5 structure

Product Name:4-Methylumbelliferyl 2-O-(α-L-Fucopyranosyl)-β-D-galactopyranoside

CAS No:225217-42-5

MF:C₂₂H₂₈O₁₂

MW:484.450528144836

CID:244727

PubChem ID:11352184

Update Time:2025-04-19

4-Methylumbelliferyl 2-O-(α-L-Fucopyranosyl)-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one,7-[[2-O-(6-deoxy-a-L-galactopyranosyl)-b-D-galactopyranosyl]oxy]-4-methyl-
- 4-Methylumbelliferyl 2-O-(α-L-Fucopyranosyl)-β-D-galactopyranoside
- 4-Methylumbelliferyl
- 4-METHYLUMBELLIFERYL 2-O-(A-L-FUCOPYRANOSYL)-ß-D-GALACTOPYRANOSIDE
- 7-[(2S,4S,5R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,4S,5S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4-methylchromen-2-one
- A-D-galactopyranoside
- W-201936
- A-D-galactopyranosyl]oxy]-4-methyl-2H-1-benzopyran-2-one
- 7-{[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-{[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-4-methyl-2H-chromen-2-one
- 4-Methylumbelliferyl 2-O-(
- 7-[[2-O-(6-Deoxy-
- 4-Methylumbelliferyl 2-O-(a-L-fucopyranosyl)-b-D-galactopyranoside
- 4-Methylumbelliferyl 2-O-(?-L-Fucopyranosyl)-?-D-galactopyranoside
- A-L-Fucopyranosyl)-
- 7-(((2S,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(((2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-4-methyl-2H-chromen-2-one
- A-L-galactopyranosyl)-
- 225217-42-5
- 4-Methylumbelliferyl 2-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranoside
- 7-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4-methylchromen-2-one
- Inchi： 1S/C22H28O12/c1-8-5-14(24)32-12-6-10(3-4-11(8)12)31-22-20(18(28)16(26)13(7-23)33-22)34-21-19(29)17(27)15(25)9(2)30-21/h3-6,9,13,15-23,25-29H,7H2,1-2H3/t9-,13+,15+,16-,17+,18-,19-,20+,21-,22+/m0/s1
- InChI Key： QVEUSHJADSGABK-WAPVNEFLSA-N
- SMILES： O([C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](OC2=CC=C3C(C)=CC(=O)OC3=C2)O[C@H](CO)[C@@H]([C@@H]1O)O

Computed Properties

Exact Mass: 484.15800
Monoisotopic Mass: 484.15807632g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 760
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.9
Topological Polar Surface Area: 185Å²

Experimental Properties

Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (2 g/l) (25 º C),
PSA: 188.51000
LogP: -1.86810

4-Methylumbelliferyl 2-O-(α-L-Fucopyranosyl)-β-D-galactopyranoside Pricemore >>

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